4-{[benzyl(ethyl)amino]methyl}-N,N-dimethylaniline

• IUPAC Name: 4-[[benzyl(ethyl)amino]methyl]-N,N-dimethylaniline
• InChI: InChI=1S/C18H24N2/c1-4-20(14-16-8-6-5-7-9-16)15-17-10-12-18(13-11-17)19(2)3/h5-13H,4,14-15H2,1-3H3
• InChI Key: LHRAJCWJOXUXSX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)CC2=CC=C(C=C2)N(C)C
• Molecular Formula: C18H24N2
• Molecular Weight: 268.4 g/mol

Description

4-{[Benzyl(ethyl)amino]methyl}-N,N-dimethylaniline is a chemical compound that belongs to the family of tertiary amines. This compound has gained significant attention in the scientific community due to its unique properties and potential applications in various fields.

Scientific Research Applications

4-{[Benzyl(ethyl)amino]methyl}-N,N-dimethylaniline has several potential applications in scientific research. It can be used as a fluorescent probe to study the behavior of proteins and nucleic acids. It can also be used as a catalyst in organic synthesis reactions. Additionally, it has been studied for its potential use in the development of new drugs.

Mechanism of Action

The mechanism of action of 4-{[Benzyl(ethyl)amino]methyl}-N,N-dimethylaniline is not fully understood. However, it is believed to interact with proteins and nucleic acids through hydrogen bonding and hydrophobic interactions. This interaction can cause changes in the conformation and function of these biomolecules.
Biochemical and physiological effects:
Studies have shown that 4-{[Benzyl(ethyl)amino]methyl}-N,N-dimethylaniline can induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of bacteria and fungi. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{[Benzyl(ethyl)amino]methyl}-N,N-dimethylaniline in lab experiments is its fluorescent properties, which make it a useful tool for studying biomolecules. However, its toxicity and potential side effects on living organisms limit its use in some experiments. Additionally, the synthesis of this compound can be challenging and time-consuming.

Future Directions

There are several future directions for the study of 4-{[Benzyl(ethyl)amino]methyl}-N,N-dimethylaniline. One direction is to further investigate its potential as a drug candidate for the treatment of cancer and infectious diseases. Another direction is to explore its use as a catalyst in organic synthesis reactions. Additionally, more research is needed to fully understand the mechanism of action and biochemical effects of this compound.
In conclusion, 4-{[Benzyl(ethyl)amino]methyl}-N,N-dimethylaniline is a unique chemical compound with potential applications in various fields. Its fluorescent properties and potential as a drug candidate make it a promising area of research. However, more studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 4-{[Benzyl(ethyl)amino]methyl}-N,N-dimethylaniline involves the reaction of N,N-dimethylaniline with benzyl chloride and ethylamine. The reaction takes place in the presence of a base, such as sodium hydroxide, and a solvent, such as ethanol. The product is then purified using column chromatography to obtain the pure compound.